Methyl 4-ethoxy-4-iminobutanoate

• Molecular Formula: C7H13NO3
• Molecular Weight: 159.18 g/mol
• IUPAC Name: methyl 4-ethoxy-4-iminobutanoate
• InChI: InChI=1S/C7H13NO3/c1-3-11-6(8)4-5-7(9)10-2/h8H,3-5H2,1-2H3
• InChI Key: KQZVWYBDCRBHPL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)CCC(=O)OC

Description

Methyl 4-ethoxy-4-iminobutanoate is a useful research compound. Its molecular formula is C7H13NO3 and its molecular weight is 159.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 3-cyanopropanoate (1.5 g, 13.3 mmol) and ethanol (0.61 g, 13.3 mmol) in n-hexane (15 mL) was cooled to −30° C., and anhydrous hydrogen chloride was bubbled into the solution for 1 h. The mixture was allowed to stand overnight at about −15° C., then at 5-10° C. for 16 h. The solvent was decanted, and the residue was diluted with diethyl ether (30 mL×2) and a solution of K2CO3 (3.67 g, 26.6 mmol) in water (25 mL), the organic layer was washed with water (20 mL) and brine (10 mL), dried, and concentrated to give a colorless oil (1.34 g). MS (ESI): m/z 160 [M+H]+.